[1,2-BIS(PROPYLSULFONYL)-7-(4-PYRIDYL)-3-INDOLIZINYL](4-METHOXYPHENYL)METHANONE

• IUPAC Name: [1,2-bis(propylsulfonyl)-7-pyridin-4-ylindolizin-3-yl]-(4-methoxyphenyl)methanone
• InChI: InChI=1S/C27H28N2O6S2/c1-4-16-36(31,32)26-23-18-21(19-10-13-28-14-11-19)12-15-29(23)24(27(26)37(33,34)17-5-2)25(30)20-6-8-22(35-3)9-7-20/h6-15,18H,4-5,16-17H2,1-3H3
• InChI Key: MEIXYFNSWMQLAT-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)C1=C2C=C(C=CN2C(=C1S(=O)(=O)CCC)C(=O)C3=CC=C(C=C3)OC)C4=CC=NC=C4
• Molecular Formula: C27H28N2O6S2
• Molecular Weight: 540.7 g/mol

Description

1,2-BIS(PROPYLSULFONYL)-7-(4-PYRIDYL)-3-INDOLIZINYLMETHANONE: is a complex organic compound that features a unique combination of functional groups, including indolizine, pyridine, and methoxyphenyl moieties. This compound is of significant interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1,2-BIS(PROPYLSULFONYL)-7-(4-PYRIDYL)-3-INDOLIZINYLMETHANONE typically involves multi-step organic reactions. The process begins with the preparation of the indolizine core, followed by the introduction of the propylsulfonyl and pyridyl groups. The final step involves the attachment of the methoxyphenyl group. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow systems. These methods ensure consistent quality and scalability, making the compound available for extensive research and potential commercial applications.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the indolizine and pyridine moieties.

Reduction: Reduction reactions can be performed on the sulfonyl groups to yield corresponding sulfides.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) are employed under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce sulfides.

Scientific Research Applications

Chemistry: The compound is used as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactions and pathways.

Biology: In biological research, the compound is studied for its potential as a bioactive molecule. It may exhibit properties such as enzyme inhibition or receptor binding, making it a candidate for drug development.

Medicine: The compound’s potential therapeutic effects are investigated in medicinal chemistry. It may serve as a lead compound for the development of new pharmaceuticals targeting specific diseases.

Industry: In industrial applications, the compound can be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1,2-BIS(PROPYLSULFONYL)-7-(4-PYRIDYL)-3-INDOLIZINYLMETHANONE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved can include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Indole Derivatives: Compounds containing the indole nucleus, such as tryptophan and serotonin, exhibit diverse biological activities.

Pyridine Derivatives: Pyridine-containing compounds, like nicotine and pyridoxine, are known for their pharmacological properties.

Methoxyphenyl Compounds: Compounds with methoxyphenyl groups, such as anisole and vanillin, are widely used in flavoring and fragrance industries.

Uniqueness: The uniqueness of 1,2-BIS(PROPYLSULFONYL)-7-(4-PYRIDYL)-3-INDOLIZINYLMETHANONE lies in its combination of functional groups, which confer distinct chemical and biological properties